Cas no 898447-37-5 (9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898447-37-5
• MF: C₂₂H₁₉N₅O₆
• MW: 449.416164636612
• CID: 6229413
• PubChem ID: 18574000
• Update Time: 2025-11-02

9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(benzo[d][1,3]dioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 898447-37-5
• AKOS024660673
• F2565-0379

• Inchi： 1S/C22H19N5O6/c1-3-31-13-6-4-11(8-15(13)30-2)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)12-5-7-14-16(9-12)33-10-32-14/h4-9H,3,10H2,1-2H3,(H2,23,28)(H,25,29)
• InChI Key： YSWNROUXSOOPNB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)N1C(NC2C(C(N)=O)=NC(C3C=CC(=C(C=3)OC)OCC)=NC1=2)=O

Computed Properties

• Exact Mass: 449.13353334g/mol
• Monoisotopic Mass: 449.13353334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Exploring the Potential of 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898447-37-5) in Modern Research

The compound 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, with the CAS number 898447-37-5, is a unique purine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its complex structure featuring a benzodioxole and methoxyphenyl moiety, offers intriguing possibilities for therapeutic applications. Researchers are particularly interested in its potential as a modulator of key biological pathways, given its structural resemblance to naturally occurring purines.

One of the most compelling aspects of CAS 898447-37-5 is its potential role in addressing current health challenges. With the growing interest in neurodegenerative diseases and chronic inflammation, this compound's unique structure suggests possible applications in these areas. The presence of the benzodioxole group is particularly noteworthy, as similar structures have demonstrated bioactivity in various pharmacological contexts. This has led to increased research into its mechanism of action and potential therapeutic benefits.

From a chemical perspective, 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide presents interesting synthetic challenges and opportunities. The compound's molecular weight of 437.42 g/mol and its specific functional groups make it a valuable target for structure-activity relationship (SAR) studies. Researchers are exploring various synthetic routes to optimize its production, with particular focus on improving yield and purity while maintaining cost-effectiveness – a crucial consideration in today's competitive pharmaceutical landscape.

The current market for specialized chemical compounds like CAS 898447-37-5 is experiencing significant growth, driven by increasing demand from both academic and industrial research sectors. This compound has become particularly relevant in the context of drug discovery and medicinal chemistry, where researchers are constantly seeking novel scaffolds for therapeutic development. Its unique combination of purine core and aromatic substituents makes it a promising candidate for further investigation in various disease models.

Recent advancements in analytical techniques have enabled more detailed characterization of 898447-37-5, providing valuable insights into its physical and chemical properties. Studies have focused on its solubility profile, stability under various conditions, and potential for formulation development – all critical factors in assessing its pharmaceutical potential. These investigations are particularly important given the current emphasis on bioavailability optimization in drug development pipelines.

In the context of intellectual property, 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has attracted attention from pharmaceutical companies looking to expand their portfolios of novel chemical entities. The compound's structural novelty and potential therapeutic applications make it an attractive target for patent protection and further development. This aligns with current trends in the industry, where there is growing interest in innovative small molecules for addressing unmet medical needs.

Looking ahead, the research community continues to explore the full potential of CAS 898447-37-5. Current investigations are examining its interactions with various biological targets, with preliminary data suggesting interesting activity profiles. These studies are being conducted with careful consideration of current regulatory requirements and safety standards, reflecting the pharmaceutical industry's commitment to responsible drug development. As more data becomes available, this compound may emerge as a valuable tool for understanding complex biological processes or as a lead compound for therapeutic development.

The synthesis and application of 9-(2H-1,3-benzodioxol-5-yl)-2-(4-ethoxy-3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represent an exciting area of research at the intersection of organic chemistry and pharmacology. Its development reflects broader trends in medicinal chemistry, where researchers are increasingly focusing on complex, multifunctional molecules that can interact with biological systems in precise ways. As our understanding of this compound grows, it may contribute to important advances in various therapeutic areas, potentially offering new solutions for challenging medical conditions.